4-[2-(1-Oxido-4-pyridinyl)ethyl]pyridine 1-oxide

• IUPAC Name: 1-oxido-4-[2-(1-oxidopyridin-1-ium-4-yl)ethyl]pyridin-1-ium
• InChI: InChI=1S/C12H12N2O2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h3-10H,1-2H2
• InChI Key: PZQQPQTYRCAABP-UHFFFAOYSA-N
• Canonical SMILES: C1=C[N+](=CC=C1CCC2=CC=[N+](C=C2)[O-])[O-]
• Molecular Formula: C12H12N2O2
• DSSTOX Substance ID: DTXSID00341400
• Molecular Weight: 216.24 g/mol
• CAS RN: 91446-43-4

Description

Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Synthesis Analysis

Pyridinium salts are quite familiar structures in many natural products and bioactive pharmaceuticals. They have played an intriguing role in a wide range of research topics. Their synthetic routes and reactivity have been highlighted in many studies.

Molecular Structure Analysis

The structure of a molecule can be determined by various spectroscopic methods (NMR, IR, UV, etc.) and X-ray crystallography or neutron diffraction. These methods can provide information about the connectivity, conformation, and configuration of atoms in a molecule.

Chemical Reactions Analysis

Pyridine and its derivatives are used as the basis for the drugs, including the antibacterials and the herbicides. Many transition metal complexes contain pyridine as a ligand.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, density, etc., can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action of a chemical compound in a biological system is determined by its interactions with specific molecular targets in the body, such as enzymes or receptors. These interactions can lead to changes in the activity of these targets, resulting in a biological response.

Safety and Hazards

The safety and hazards associated with a chemical compound depend on its physical and chemical properties, how it is used, and the extent of human exposure. Appropriate safety measures should be taken when handling chemical compounds.

Future Directions

The future directions in the study of pyridine and its derivatives could involve the development of new synthetic methods, the discovery of new reactions, and the design of new pyridine-based drugs.